Cas no 436848-99-6 (D-Threonine benzyl ester hydrochloride)

• Product Name: D-Threonine benzyl ester hydrochloride
• CAS No: 436848-99-6
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 3418924
• Update Time: 2025-05-26

D-Threonine benzyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-ALLOTHREONINE, PHENYLMETHYL ESTER, HYDROCHLORIDE
• D-Threonine benzyl ester hydrochloride

• Inchi： 1S/C11H15NO3.ClH/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9;/h2-6,8,10,13H,7,12H2,1H3;1H/t8-,10-;/m1./s1
• InChI Key： IDZGTFSDZJVMSD-GHXDPTCOSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)[C@H](N)[C@H](O)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on D-Threonine benzyl ester hydrochloride

D-Threonine Benzyl Ester Hydrochloride: A Comprehensive Overview

The D-Threonine benzyl ester hydrochloride (CAS No. 436848-99-6) is a significant compound in the field of organic chemistry, particularly in the synthesis of amino acid derivatives. This compound is derived from D-threonine, a naturally occurring amino acid, and is modified through esterification with benzyl alcohol, followed by the addition of a hydrochloride ion. The resulting structure is highly versatile, making it an essential intermediate in various chemical and biochemical applications.

D-Threonine, as the parent compound, is one of the four stereoisomers of threonine, an essential amino acid that plays a critical role in protein synthesis and metabolism. The benzyl ester modification enhances the compound's stability and solubility, making it more suitable for use in pharmaceutical and cosmetic industries. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, including peptide analogs and drug delivery systems.

The synthesis of D-Threonine benzyl ester hydrochloride involves a multi-step process that begins with the isolation of D-threonine from natural sources or through fermentation. The subsequent esterification step typically employs benzyl alcohol under acidic or enzymatic conditions to form the benzyl ester. The final step involves protonation to yield the hydrochloride salt, which ensures optimal solubility and stability for downstream applications.

One of the most promising areas of research involving this compound is its application in drug development. Researchers have explored its use as a building block for constructing complex peptide structures, which are critical in designing novel therapeutic agents. For instance, recent advancements in peptide-based drug delivery systems have utilized D-Threonine benzyl ester hydrochloride to enhance drug targeting and bioavailability.

In addition to its role in pharmaceuticals, this compound has also found applications in the food and cosmetic industries. In food science, it serves as a flavor enhancer and stabilizer due to its unique chemical properties. In cosmetics, it is used as an active ingredient in anti-aging products, where its ability to stimulate collagen production has been extensively studied.

Recent studies have also focused on the environmental impact of synthesizing D-Threonine benzyl ester hydrochloride. Green chemistry approaches, such as enzymatic catalysis and solvent-free reactions, have been implemented to reduce waste and improve sustainability. These efforts align with global initiatives to promote eco-friendly chemical processes.

Furthermore, the compound's stereochemistry plays a crucial role in its biological activity. The D-form of threonine is less common than its L-form, but it exhibits unique properties that make it valuable in chiral synthesis. Researchers have exploited these properties to develop enantioselective reactions, which are pivotal in producing optically pure compounds for pharmaceutical applications.

The global market for amino acid derivatives has witnessed significant growth over the past decade, driven by increasing demand from pharmaceutical and biotechnological sectors. As a key player in this market, D-Threonine benzyl ester hydrochloride is expected to see continued demand due to its versatility and adaptability across diverse applications.

In conclusion, D-Threonine benzyl ester hydrochloride (CAS No. 436848-99-6) stands out as a vital compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a cornerstone for future innovations in organic chemistry and biochemistry.